Cas no 1557619-84-7 (3-Piperidinecarboxylic acid, 5-(1-pyrrolidinyl)-, methyl ester)

• Product Name: 3-Piperidinecarboxylic acid, 5-(1-pyrrolidinyl)-, methyl ester
• CAS No: 1557619-84-7
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5252584
• Update Time: 2025-05-25

3-Piperidinecarboxylic acid, 5-(1-pyrrolidinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 5-(1-pyrrolidinyl)-, methyl ester

• Inchi： 1S/C11H20N2O2/c1-15-11(14)9-6-10(8-12-7-9)13-4-2-3-5-13/h9-10,12H,2-8H2,1H3
• InChI Key： IIDSVJFGGREHFW-UHFFFAOYSA-N
• SMILES： N1CC(N2CCCC2)CC(C(OC)=O)C1

Additional information on 3-Piperidinecarboxylic acid, 5-(1-pyrrolidinyl)-, methyl ester

Comprehensive Overview of 3-Piperidinecarboxylic acid, 5-(1-pyrrolidinyl)-, methyl ester (CAS No. 1557619-84-7)

3-Piperidinecarboxylic acid, 5-(1-pyrrolidinyl)-, methyl ester (CAS No. 1557619-84-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring a piperidine core substituted with a pyrrolidine group, is widely explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's unique molecular framework makes it a valuable intermediate in synthesizing bioactive molecules. Recent studies highlight its role in developing central nervous system (CNS) therapeutics, aligning with the growing demand for novel neuropharmacological agents. With increasing interest in AI-driven drug design, computational models frequently analyze compounds like 1557619-84-7 to predict binding affinities and metabolic stability, addressing common search queries such as "piperidine derivatives in drug development" or "pyrrolidine-containing bioactive molecules."

From a synthetic chemistry perspective, 3-Piperidinecarboxylic acid, 5-(1-pyrrolidinyl)-, methyl ester exemplifies the convergence of heterocyclic chemistry and esterification techniques. Its synthesis often involves catalytic methods to optimize yield and purity—a topic frequently searched by organic chemists. The compound's methyl ester moiety further enhances its solubility, a critical factor in formulation studies, resonating with trending discussions on "improving drug solubility via ester prodrugs."

In the context of green chemistry, researchers are investigating sustainable production routes for 1557619-84-7, such as microwave-assisted synthesis or biocatalysis. These approaches align with global interest in eco-friendly chemical processes, a hot topic in both academic and industrial forums. Additionally, the compound's potential as a chiral building block for asymmetric synthesis has sparked discussions in "stereoselective drug synthesis"—a frequently searched term among synthetic chemists.

Analytical characterization of 3-Piperidinecarboxylic acid, 5-(1-pyrrolidinyl)-, methyl ester typically employs advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure compliance with stringent regulatory standards, addressing common industry concerns about "quality control of pharmaceutical intermediates." The compound's stability under various conditions is also a key research focus, particularly for storage and transportation logistics.

As the pharmaceutical industry shifts toward personalized medicine, derivatives of 1557619-84-7 are being studied for tailored therapeutic applications. This aligns with trending searches on "precision medicine scaffolds" and "small-molecule modulators for targeted therapy." The compound's adaptability positions it as a promising candidate for next-generation drug candidates, particularly in oncology and neurology.

In summary, 3-Piperidinecarboxylic acid, 5-(1-pyrrolidinyl)-, methyl ester (CAS No. 1557619-84-7) represents a multifaceted tool in modern chemistry. Its applications span from medicinal chemistry to process optimization, reflecting the interdisciplinary nature of contemporary research. By addressing both technical and sustainability-driven queries, this compound remains at the forefront of scientific innovation.